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Introduction

Chinomethionate, also known as oxythioquinox, is a fungicide and acaricide that has
demonstrated efficacy in the control of powdery mildew on a variety of crops. This
dithiocarbonate compound, with the chemical formula C10HsN20S2, acts as a protective
fungicide. Its application has been noted for crops such as apples, cucumbers, squash, and
muskmelons.[1] While it has been used in agriculture, it is important to note that its registration
in some regions, including the United States, has been canceled.[2] This document provides
detailed application notes and protocols for the use of Chinomethionate in controlling powdery
mildew, based on available data.

Mechanism of Action

Chinomethionate's primary mode of action is the inhibition of fungal spore germination and
mycelial growth.[1] It is believed to disrupt the biosynthesis of ergosterol, an essential
component of fungal cell membranes.[1] This disruption leads to a loss of membrane integrity
and ultimately, fungal cell death.[1] Ergosterol is a sterol that serves many of the same
functions in fungi that cholesterol does in animal cells, making it a critical target for antifungal
agents.
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Caption: Diagram of the proposed mechanism of action of Chinomethionate, inhibiting the

ergosterol biosynthesis pathway.

Quantitative Data on Application

The following tables summarize the available quantitative data for the application of
Chinomethionate (as the product Morestan, a 25% wettable powder) for powdery mildew

control.

Table 1: Application Rates for Powdery Mildew Control on Cucurbits

Application Rate (per 100 L  Application Rate (per

Crop
of water) hectare)

Cucurbits 25-40g¢g 250 - 400 g/ha

Data sourced from the Morestan product label.[1]

Table 2: Application Timing and Intervals
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Crop Application Timing Spray Interval

) Apply as soon as the first spots
Cucurbits ) 5-10 days
of mildew appear.

_ 10 - 14 days for repeat
General Recommendation o _
applications as required.

Data sourced from the Morestan product label.[1]

Experimental Protocols

The following are detailed protocols for conducting experiments to evaluate the efficacy of
Chinomethionate in controlling powdery mildew. These protocols are based on general best
practices for fungicide trials.

Protocol 1: In Vitro Evaluation of Chinomethionate
Efficacy

Objective: To determine the effective concentration (ECso) of Chinomethionate required to
inhibit the germination of powdery mildew conidia.

Materials:

e Chinomethionate (analytical grade)

o Powdery mildew-infected plant leaves (e.g., cucumber, squash)
« Sterile distilled water

o Water agar (1.5%) plates

e Microscope slides and coverslips

e Micropipettes

e Hemocytometer
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e Incubator
Procedure:
e Spore Suspension Preparation:

o Gently brush conidia from infected leaves into a beaker of sterile distilled water containing
a wetting agent (e.g., 0.01% Tween 20).

o Filter the suspension through a double layer of cheesecloth to remove mycelial fragments.
o Adjust the spore concentration to 1 x 10> conidia/mL using a hemocytometer.
e Fungicide Solutions:

o Prepare a stock solution of Chinomethionate in an appropriate solvent (e.g., acetone,
followed by dilution in water).

o Create a dilution series to achieve final concentrations ranging from 0.1 to 100 pug/mL in
water agar. The solvent concentration should be consistent across all treatments and the
control.

 Inoculation and Incubation:
o Pour the amended water agar into petri dishes.

o Once solidified, place a 10 pL drop of the spore suspension onto the center of each agar
plate.

o Incubate the plates in the dark at 25°C for 24 hours.
e Data Collection:
o After incubation, observe at least 100 conidia per plate under a microscope.

o A conidium is considered germinated if the germ tube is at least half the length of the
conidium.
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o Calculate the percentage of germination for each concentration.

o Data Analysis:

o Calculate the ECso value using probit analysis or other appropriate statistical software.

In Vitro Fungicide Efficacy Workflow
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Caption: Workflow for the in vitro evaluation of Chinomethionate efficacy against powdery
mildew.

Protocol 2: Greenhouse Efficacy Trial
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Objective: To evaluate the protective and curative efficacy of Chinomethionate on whole
plants under controlled conditions.

Materials:
o Healthy, susceptible host plants (e.g., cucumber seedlings at the 2-3 true leaf stage)
o Chinomethionate formulation (e.g., 25% Wettable Powder)
o Powdery mildew inoculum (as prepared in Protocol 1)
o Greenhouse with controlled temperature and humidity
o Handheld sprayer
e Disease assessment scale
Procedure:
e Plant Preparation:
o Grow plants in individual pots to the desired growth stage.
o Randomly assign plants to treatment groups (e.g., protective, curative, untreated control).
e Protective Treatment:

o Apply Chinomethionate solution at the desired concentration (e.g., 25-40 g/100 L) to the
plants until runoff.

o Allow the foliage to dry completely.

o 24 hours after treatment, inoculate the plants by spraying with the powdery mildew spore
suspension.

e Curative Treatment:

o Inoculate the plants with the powdery mildew spore suspension.
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o 24-48 hours after inoculation, apply the Chinomethionate solution.

¢ Incubation:

o Maintain the plants in a greenhouse at 20-25°C with a photoperiod of 16 hours.

e Disease Assessment:

o 7-14 days after inoculation, assess the disease severity on each leaf using a rating scale
(e.g., 0 = no disease, 1 = 1-10% leaf area affected, 2 = 11-25%, etc.).

o Calculate the percent disease control (PDC) for each treatment compared to the untreated
control.

Greenhouse Efficacy Trial Workflow
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Caption: Workflow illustrating the protective and curative treatment arms in a greenhouse
efficacy trial.
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Safety and Handling Precautions

Chinomethionate is classified as a hazardous substance. Users should consult the Safety
Data Sheet (SDS) for detailed information on handling, storage, and disposal. Key precautions
include:

e Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, protective
clothing, and eye protection, when handling the product.

 Inhalation: Avoid inhaling dust or spray mist.

o Environmental Hazards: Chinomethionate is toxic to aquatic life. Do not contaminate water
sources.

« Phytotoxicity: Phytotoxicity may occur on some crops, especially when mixed with oils or
applied in high temperatures.[1]

Conclusion

Chinomethionate has been demonstrated to be an effective fungicide for the control of
powdery mildew on various crops. The provided application rates and protocols offer a
framework for its use in research and development settings. However, due to its regulatory
status and potential for phytotoxicity, careful consideration and adherence to safety guidelines
are paramount. Further research to establish comparative efficacy with modern fungicides and
to fully elucidate its mechanism of action would be beneficial.

Need Custom Synthesis?
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 To cite this document: BenchChem. [Chinomethionate Application in Controlling Powdery
Mildew: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668619#chinomethionate-application-in-controlling-
powdery-mildew]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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